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Compound of Interest

Compound Name:
Ethanone, 2-bromo-1-(2-hydroxy-

4-methylphenyl)-

CAS No.: 144219-74-9

Cat. No.: B12555307

Get Quote

Content Type: Technical Whitepaper | Version: 1.0 Audience: Medicinal Chemists, Process

Development Scientists, Procurement Specialists[1]

Executive Summary: The "Buy vs. Build" Matrix
For drug development professionals, 2-hydroxy-4-methylphenacyl bromide (CAS: 144219-74-9

/ Alt: 2-Bromo-1-(2-hydroxy-4-methylphenyl)ethan-1-one) represents a critical "scaffold node" in

the synthesis of bioactive heterocycles, particularly benzofurans and aminothiazoles.[1]

However, market intelligence reveals this compound is rarely maintained as a bulk stock item

due to its lachrymatory nature and limited shelf-life (susceptibility to hydrolysis and

polymerization).[2] Consequently, reliance on "In-Stock" catalog status often leads to project

delays.

Recommendation:

Primary Strategy: In-house synthesis from the stable precursor 2'-hydroxy-4'-

methylacetophenone (CAS 6921-64-8).[1]
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Secondary Strategy: Contract Manufacturing (CMO) for scales >100g.

Part 1: Chemical Intelligence & Specifications[1]
Identity Profile

Parameter Specification

IUPAC Name
2-Bromo-1-(2-hydroxy-4-methylphenyl)ethan-1-

one

Common Name 2-Hydroxy-4-methylphenacyl bromide

CAS Number
144219-74-9 (Note: Often indexed under

generic phenacyl bromide categories)

Molecular Formula

C

H

BrO

Molecular Weight 229.07 g/mol

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in DCM, EtOAc, THF; Decomposes in

protic solvents over time

Structural Stability
Unlike simple phenacyl bromides, the 2-hydroxy substituent provides a stabilizing

intramolecular hydrogen bond with the carbonyl oxygen. However, this also makes the bromine

highly labile, increasing reactivity toward nucleophiles but decreasing storage stability.

Part 2: Supply Chain Strategy
Since direct commercial sources are often unreliable for this specific derivative, the supply

chain strategy must pivot to precursor sourcing.

The Precursor: 2'-Hydroxy-4'-methylacetophenone[1]
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CAS: 6921-64-8[1]

Availability: High (Commodity Chemical)

Stability: Excellent (Shelf-stable for years)

Major Suppliers (Tier 1): Sigma-Aldrich, TCI, Alfa Aesar, Combi-Blocks.[2]

Validated Commercial Sources (Precursor)
Supplier Catalog Grade Purity Typical Lead Time

Sigma-Aldrich ReagentPlus 99% 24-48 Hours

Combi-Blocks QC Library 98% 24-48 Hours

Enamine Building Block 95%+ 1-2 Weeks

Procurement Note: Order the precursor (CAS 6921-64-8) and Bromine (or CuBr

) separately.[1] Do not attempt to import the brominated product across international

borders if avoidable, as it may be flagged as a lachrymatory agent (tear gas

precursor), causing customs delays.

Part 3: In-House Synthesis Protocol (The "Plan B")
Objective: Synthesize 2-hydroxy-4-methylphenacyl bromide with >95% purity using a high-

selectivity bromination method. Method: Copper(II) Bromide (

) Bromination.[3][4] Why this method? Unlike elemental bromine (

),

in refluxing EtOAc/CHCl

minimizes over-bromination (dibromide formation) and ring bromination.[2]
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Reagents
Precursor: 2'-Hydroxy-4'-methylacetophenone (1.0 eq)[1]

Brominating Agent: Copper(II) Bromide (

) (2.0 eq)

Solvent: Ethyl Acetate (EtOAc) : Chloroform (

) (1:1 v/v)[2]

Step-by-Step Protocol
Setup: Equip a 250 mL 3-neck round-bottom flask with a reflux condenser and a mechanical

stirrer.

Dissolution: Dissolve 10.0 mmol of 2'-hydroxy-4'-methylacetophenone in 40 mL of the

solvent mixture.

Addition: Add 20.0 mmol of finely powdered

in one portion. The solution will turn dark green/black.

Reflux: Heat the mixture to reflux (approx. 70°C) with vigorous stirring.

Monitoring: Monitor by TLC (Hexane:EtOAc 4:1). The starting material (

) will disappear, and the product (

) will appear. Reaction time is typically 2-4 hours.[1]

Visual Cue: The dark

will convert to white/grey

precipitate.

Workup:

Cool to room temperature.
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Filter off the

solid through a Celite pad.

Evaporate the filtrate under reduced pressure (< 40°C) to obtain a solid residue.

Purification: Recrystallize immediately from Ethanol/Hexane or purify via rapid silica flash

chromatography (DCM 100%).

Quality Control (Self-Validating Data)
Use these NMR shifts to validate your product identity immediately.

Nucleus
Shift (

ppm)
Multiplicity Assignment

Causality/Logi
c

H 11.80 Singlet (Broad) -OH

Intramolecular H-

bond deshields

this proton

significantly.[1]

H 4.42 Singlet
-CH

Br

The

electronegative

Br and Carbonyl

deshield this

methylene.

H 2.35 Singlet -CH
Characteristic

aromatic methyl

group.[1]

H 7.60 Doublet (J=8Hz) Ar-H (C6)

Ortho to

Carbonyl

(deshielded).

Part 4: Technical Applications & Pathways
The primary value of 2-hydroxy-4-methylphenacyl bromide lies in its ability to undergo

heterocyclization.[1]
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Key Reaction Pathways[1]
Hantzsch Thiazole Synthesis: Reaction with thioureas to form 2-aminothiazoles (kinase

inhibitor scaffolds).[1]

Benzofuran Synthesis: Intramolecular O-alkylation followed by dehydration (Rap-Stoermer

type) to form 5-methylbenzofuran derivatives.[1]

Pathway Visualization[1]
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Click to download full resolution via product page

Figure 1: Divergent synthetic pathways for 2-hydroxy-4-methylphenacyl bromide in drug

discovery.

Part 5: Safety & Handling (Lachrymator Protocol)
Hazard Class:Lachrymator (Tear Gas Agent). Signal Word: DANGER

Handling Rules
Engineering Controls: ALL operations (weighing, reaction, filtration) must occur inside a

certified fume hood.[2]

Decontamination: Glassware should be rinsed with a 5% Sodium Thiosulfate solution before

removing it from the hood. This nucleophilic sulfur species destroys the alkyl bromide

functionality.
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PPE: Double nitrile gloves are mandatory. Alkyl bromides can penetrate single layers of

nitrile over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Bromo-4'-methylacetophenone | C9H9BrO | CID 69272 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. asianpubs.org [asianpubs.org]

3. researchgate.net [researchgate.net]

4. revroum.lew.ro [revroum.lew.ro]

5. cidcocollegenashik.ac.in [cidcocollegenashik.ac.in]

To cite this document: BenchChem. [Strategic Sourcing & Technical Utilization of 2-Hydroxy-
4-methylphenacyl Bromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12555307/docs#strategic-sourcing-technical-
utilization-of-2-hydroxy-4-methylphenacyl-bromide]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://asianpubs.org/index.php/ajomc/article/download/15456/15428
https://www.cidcocollegenashik.ac.in/wp-content/uploads/2021/12/PG-DABHADE-ZEND-Project-Report-2020-21-Cri-I.pdf
https://asianpubs.org/index.php/ajomc/article/download/15456/15428
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4_-methylacetophenone
https://asianpubs.org/index.php/ajomc/article/download/15456/15428
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4_-methylacetophenone
https://www.benchchem.com/product/b12555307?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4_-methylacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4_-methylacetophenone
https://asianpubs.org/index.php/ajomc/article/download/15456/15428
https://www.researchgate.net/publication/241337445_Handbook_of_Hydroxyacetophenones_Preparation_and_Physical_Properties
https://revroum.lew.ro/wp-content/uploads/2010/RRCh_11-12_2010/Art%2029.pdf
https://www.cidcocollegenashik.ac.in/wp-content/uploads/2021/12/PG-DABHADE-ZEND-Project-Report-2020-21-Cri-I.pdf
https://www.benchchem.com/product/b12555307/docs#strategic-sourcing-technical-utilization-of-2-hydroxy-4-methylphenacyl-bromide
https://www.benchchem.com/product/b12555307/docs#strategic-sourcing-technical-utilization-of-2-hydroxy-4-methylphenacyl-bromide
https://www.benchchem.com/product/b12555307/docs#strategic-sourcing-technical-utilization-of-2-hydroxy-4-methylphenacyl-bromide
https://www.benchchem.com/product/b12555307/docs#strategic-sourcing-technical-utilization-of-2-hydroxy-4-methylphenacyl-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12555307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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